3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C19H17IN2O3S
• Molecular Weight: 480.3 g/mol
• IUPAC Name: (5E)-3-ethyl-5-[(4-hydroxy-3-iodo-5-methoxyphenyl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17IN2O3S/c1-3-22-18(24)16(26-19(22)21-13-7-5-4-6-8-13)11-12-9-14(20)17(23)15(10-12)25-2/h4-11,23H,3H2,1-2H3/b16-11+,21-19?
• InChI Key: GQHHRHLEWIIWCT-CLEIAUBXSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC(=C(C(=C2)I)O)OC)/SC1=NC3=CC=CC=C3
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C(=C2)I)O)OC)SC1=NC3=CC=CC=C3

Description

3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one, also known as ETPTZ, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine and biotechnology. This molecule belongs to the class of thiazolidinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation, inflammation, and apoptosis. 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This leads to the accumulation of DNA damage and ultimately, cell death. 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has also been shown to modulate the expression of various genes that are involved in inflammation and cell survival, including NF-κB, COX-2, and Bcl-2.
Biochemical and Physiological Effects:
3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to exhibit a range of biochemical and physiological effects in various in vitro and in vivo models. In addition to its anti-cancer and anti-inflammatory activities, 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to possess anti-microbial activity against various bacterial and fungal strains. It has also been shown to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress in cells. Furthermore, 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to modulate the immune system by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has several advantages as a research tool, including its high purity and yield, its diverse biological activities, and its potential as a lead compound for the development of novel therapeutic agents. However, there are also some limitations to using 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations. Additionally, the mechanism of action of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one. One area of interest is the development of novel therapeutic agents based on the structure of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one. This may involve the synthesis of analogs with improved pharmacological properties or the development of drug delivery systems to improve the bioavailability of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one. Another area of interest is the investigation of the mechanism of action of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one, which may provide insights into its potential therapeutic applications. Finally, further studies are needed to evaluate the safety and efficacy of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one in preclinical and clinical settings, with the goal of developing new treatments for cancer, inflammation, and other diseases.

Synthesis Methods

The synthesis of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one involves the condensation of 4-hydroxy-3-iodo-5-methoxybenzaldehyde and ethyl cyanoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with phenylhydrazine and thiosemicarbazide to obtain the final compound. This method has been optimized to yield high purity and yield of 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one.

Scientific Research Applications

3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in the field of medicine and biotechnology. It has been shown to possess potent anti-inflammatory, anti-cancer, and anti-microbial activities, making it a promising candidate for the development of novel therapeutic agents. 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been evaluated for its cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells, and has been shown to induce apoptosis in these cells. Additionally, 3-Ethyl-5-(4-hydroxy-3-iodo-5-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.